Cas no 1803589-70-9 (4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride)

• Product Name: 4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride
• CAS No: 1803589-70-9
• MF: C₄H₉ClN₂O₂
• MW: 152.579459905624
• MDL: MFCD28505965
• CID: 3162590
• PubChem ID: 119011342
• Update Time: 2025-05-21

4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride
• 4-(Aminomethyl)-1,3-oxazolidin-2-one HCl
• 4-(aminomethyl)-1,3-oxazolidin-2-one;hydrochloride
• Z2130644119
• MFCD28505965
• CS-0051192
• SB11153
• AS-52593
• 2-Oxazolidinone, 4-(aminomethyl)-, hydrochloride (1:1)
• EN300-213591
• 4-(Aminomethyl)oxazolidin-2-one hydrochloride
• 4-(Aminomethyl)oxazolidin-2-onehydrochloride
• P15383
• 1803589-70-9
• SCHEMBL26618908
• AKOS027338410
• 870-375-0

• MDL： MFCD28505965
• Inchi： 1S/C4H8N2O2.ClH/c5-1-3-2-8-4(7)6-3;/h3H,1-2,5H2,(H,6,7);1H
• InChI Key： GGNOJCXCVIDNPK-UHFFFAOYSA-N
• SMILES： Cl.O1C(NC(CN)C1)=O

Computed Properties

• Exact Mass: 152.0352552g/mol
• Monoisotopic Mass: 152.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on 4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride

Comprehensive Overview of 4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride (CAS No. 1803589-70-9): Properties, Applications, and Research Insights

The compound 4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride (CAS No. 1803589-70-9) is a specialized organic molecule gaining attention in pharmaceutical and biochemical research. Its unique oxazolidinone scaffold, combined with an aminomethyl functional group, makes it a versatile intermediate for drug discovery and material science. Researchers are increasingly exploring its potential in designing novel antimicrobial agents, enzyme inhibitors, and peptide mimetics, aligning with the growing demand for targeted therapies in precision medicine.

Structurally, this compound features a five-membered oxazolidin-2-one ring, a motif known for its conformational rigidity and hydrogen-bonding capacity. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability in drug formulations. Recent studies highlight its role in optimizing prodrug strategies and improving blood-brain barrier penetration—a hot topic in neurodegenerative disease research. Keywords like "oxazolidinone derivatives in CNS drugs" and "aminomethyl group applications" reflect trending searches in academic databases.

From a synthetic perspective, CAS 1803589-70-9 serves as a key building block for heterocyclic chemistry. Its reactivity allows modifications at both the amine and carbonyl positions, enabling diversity-oriented synthesis. Industry reports indicate rising interest in its use for bioconjugation techniques, particularly in antibody-drug conjugates (ADCs)—a field projected to grow at 14% CAGR through 2030. This aligns with search trends for "click chemistry reagents" and "small molecule linkers."

Quality control of 4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride involves rigorous HPLC purity analysis and spectroscopic characterization (FTIR, NMR). Stability studies under various pH conditions—frequently queried as "oxazolidinone stability profile"—confirm its suitability for aqueous formulations. The compound’s melting point (typically 190-195°C with decomposition) and hygroscopic nature are critical parameters for storage, often searched alongside "handling hygroscopic compounds."

Emerging applications include its use as a precursor for PET radiotracers, capitalizing on the aminomethyl group’s ability to incorporate fluorine-18. This connects to trending topics like "neuroimaging probes" and "Alzheimer’s diagnostic agents." Additionally, computational studies modeling its molecular interactions with bacterial ribosomes—addressing search queries about "oxazolidinone antibiotics mechanism"—show promise for next-generation anti-infectives.

Environmental and safety assessments reveal that 1803589-70-9 exhibits favorable biodegradation profiles compared to persistent pollutants, a feature increasingly searched as "green chemistry metrics." Its low ecotoxicity supports sustainable manufacturing initiatives, resonating with industry shifts toward EPA-compliant intermediates.

In summary, 4-(Aminomethyl)-1,3-oxazolidin-2-one hydrochloride represents a multifaceted compound bridging medicinal chemistry and materials science. Its relevance to drug delivery systems, diagnostic imaging, and catalysis research ensures continued interest, as evidenced by rising search volumes for "oxazolidinone scaffold optimization" and "charged heterocycles in drug design." Ongoing research will likely uncover further applications in personalized therapeutics and smart biomaterials.